Cas no 877947-02-9 (N-(2-chlorophenyl)-4-[[(E)-2-phenylethenyl]sulfonylamino]benzamide)

• Product Name: N-(2-chlorophenyl)-4-[[(E)-2-phenylethenyl]sulfonylamino]benzamide
• CAS No: 877947-02-9
• MF: C₂₁H₁₇ClN₂O₃S
• MW: 412.889282941818
• CID: 6545237
• PubChem ID: 7908112
• Update Time: 2025-11-01

N-(2-chlorophenyl)-4-[[(E)-2-phenylethenyl]sulfonylamino]benzamide Chemical and Physical Properties

Names and Identifiers

• EN300-26583260
• N-(2-chlorophenyl)-4-[[(E)-2-phenylethenyl]sulfonylamino]benzamide
• 877947-02-9
• AKOS001193543
• Z31682015
• N-(2-chlorophenyl)-4-(2-phenylethenesulfonamido)benzamide

• Inchi： 1S/C21H17ClN2O3S/c22-19-8-4-5-9-20(19)23-21(25)17-10-12-18(13-11-17)24-28(26,27)15-14-16-6-2-1-3-7-16/h1-15,24H,(H,23,25)/b15-14+
• InChI Key： IUMVTSXCKJIELM-CCEZHUSRSA-N
• SMILES： ClC1C=CC=CC=1NC(C1C=CC(=CC=1)NS(/C=C/C1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 412.0648413g/mol
• Monoisotopic Mass: 412.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 83.6Ų

Additional information on N-(2-chlorophenyl)-4-[[(E)-2-phenylethenyl]sulfonylamino]benzamide

Comprehensive Overview of N-(2-chlorophenyl)-4-[[(E)-2-phenylethenyl]sulfonylamino]benzamide (CAS No. 877947-02-9)

N-(2-chlorophenyl)-4-[[(E)-2-phenylethenyl]sulfonylamino]benzamide, with the CAS number 877947-02-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a chlorophenyl group, a sulfonylamino linker, and a benzamide core. Its E-configuration at the ethenyl bridge ensures stereochemical specificity, making it a valuable candidate for targeted applications.

The compound's sulfonamide moiety is particularly noteworthy, as it is a common pharmacophore in drug design, known for its ability to enhance binding affinity and metabolic stability. Researchers have explored its potential in modulating protein-protein interactions, especially in contexts related to inflammatory pathways and cell signaling. Recent studies highlight its relevance in addressing oxidative stress and age-related diseases, topics that dominate current biomedical discussions.

From a synthetic chemistry perspective, N-(2-chlorophenyl)-4-[[(E)-2-phenylethenyl]sulfonylamino]benzamide exemplifies the convergence of green chemistry principles and high-yield methodologies. Its preparation often involves palladium-catalyzed cross-coupling reactions, a technique frequently searched by organic chemists optimizing sustainable protocols. The compound's solubility in polar aprotic solvents like DMF and DMSO further broadens its utility in laboratory settings.

In the context of drug discovery, this molecule's structure-activity relationship (SAR) has been a focal point. Computational models, including molecular docking and QSAR analyses, predict its affinity for kinases and GPCRs—target classes heavily investigated in oncology and neurodegenerative research. These align with trending searches for "next-generation kinase inhibitors" and "GPCR allosteric modulators," reflecting its translational potential.

Beyond therapeutics, CAS 877947-02-9 has implications in material science. Its conjugated π-system enables applications in organic electronics, such as OLEDs and sensors, areas experiencing exponential growth due to demand for flexible devices. This dual applicability—biomedical and technological—positions the compound as a multidisciplinary asset.

Quality control of N-(2-chlorophenyl)-4-[[(E)-2-phenylethenyl]sulfonylamino]benzamide relies on advanced analytical techniques like HPLC-MS and NMR spectroscopy, ensuring purity >98% for research-grade samples. Storage recommendations emphasize protection from light and moisture, critical for maintaining stability—a detail often queried by laboratory personnel.

In summary, 877947-02-9 represents a versatile scaffold bridging cutting-edge pharmacology and advanced materials. Its integration into contemporary research paradigms underscores its value in addressing both fundamental scientific questions and real-world challenges, from precision medicine to sustainable technologies.